Cas no 158771-42-7 (3-Chloro-4-phenoxybenzoic acid methyl ester)

• Product Name: 3-Chloro-4-phenoxybenzoic acid methyl ester
• CAS No: 158771-42-7
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD31696100
• CID: 5073881
• Update Time: 2026-03-01

3-Chloro-4-phenoxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-phenoxybenzoic acid methyl ester

• MDL： MFCD31696100
• Inchi： 1S/C14H11ClO3/c1-17-14(16)10-7-8-13(12(15)9-10)18-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： JLDDSKWVJBGBRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1OC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on 3-Chloro-4-phenoxybenzoic acid methyl ester

Comprehensive Overview of 3-Chloro-4-phenoxybenzoic acid methyl ester (CAS No. 158771-42-7)

3-Chloro-4-phenoxybenzoic acid methyl ester (CAS No. 158771-42-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its molecular structure, featuring a chloro substituent and a phenoxy group, makes it a versatile building block for designing advanced chemical entities. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries from researchers and industry professionals.

The compound’s systematic name, methyl 3-chloro-4-phenoxybenzoate, reflects its esterified carboxyl group, which enhances its solubility in organic solvents—a critical factor for laboratory and industrial processes. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Researchers frequently search for "eco-friendly synthesis of 3-Chloro-4-phenoxybenzoic acid derivatives" or "applications of halogenated benzoates," highlighting its intersection with cutting-edge methodologies.

In pharmaceuticals, 3-Chloro-4-phenoxybenzoic acid methyl ester serves as a precursor for bioactive molecules, particularly in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its chlorophenoxy moiety is instrumental in modulating drug-receptor interactions, a topic explored in "structure-activity relationships of aromatic esters" studies. The compound’s stability under physiological conditions also makes it a candidate for prodrug formulations, addressing frequent queries about "improving drug bioavailability."

Material scientists leverage this ester’s thermal stability and compatibility with polymers to engineer coatings and adhesives. Searches like "high-performance polymer additives" or "halogenated compounds in material science" often cite its role in enhancing product durability. Additionally, its UV-absorbing properties are investigated for applications in photostabilizers, responding to growing demand for "light-resistant materials."

Analytical methods for characterizing CAS No. 158771-42-7, such as HPLC and GC-MS, are frequently discussed in peer-reviewed journals. Laboratories prioritize "purity assessment of methyl benzoate derivatives" to ensure reproducibility in research. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling—addressing searches like "regulatory status of phenoxy benzoates."

Innovations in catalysis have streamlined the production of 3-Chloro-4-phenoxybenzoic acid methyl ester, with studies focusing on palladium-catalyzed coupling or enzymatic esterification. These advancements respond to queries about "cost-effective synthesis routes" while minimizing waste. The compound’s role in crop protection formulations also aligns with searches for "next-generation agrochemicals," emphasizing its multipurpose utility.

In summary, 3-Chloro-4-phenoxybenzoic acid methyl ester (CAS No. 158771-42-7) bridges diverse scientific domains, from drug discovery to sustainable materials. Its adaptability to modern research needs—coupled with rigorous analytical protocols—ensures its prominence in both academic and industrial settings. By addressing trending topics like green synthesis and material innovation, this overview caters to the dynamic interests of the scientific community.